Cas no 468-17-7 (Glaucorigenin)

• Product Name: Glaucorigenin
• CAS No: 468-17-7
• MF: C₂₃H₃₂O₆
• MW: 404.496587753296
• CID: 329062
• Update Time: 2024-04-12

Glaucorigenin Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide,3,14,16-trihydroxy-19-oxo-, (3b,5b,16b)- (9CI)
• 19-Oxo-3β,14,16β-trihydroxy-5β-card-20(22)-enolide
• adonitoxigenin
• LMST01120009
• Q27120657
• Glaucorigenin

• Inchi： 1S/C23H32O6/c1-21-6-5-16-17(3-2-14-9-15(25)4-7-22(14,16)12-24)23(21,28)10-18(26)20(21)13-8-19(27)29-11-13/h8,12,14-18,20,25-26,28H,2-7,9-11H2,1H3/t14-,15+,16+,17-,18+,20+,21-,22-,23+/m1/s1
• InChI Key： IMQSXGFUSQSPIM-IMLMFIFQSA-N
• SMILES： O[C@]12C[C@@H]([C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C=O)CC[C@@H](C[C@H]3CC[C@@H]21)O)O
• BRN： 0056480

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 763
• XLogP3: 0.2
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives